Ylangenol

• Molecular Formula: C15H24O
• Molecular Weight: 220.35 g/mol
• InChI: InChI=1S/C15H24O/c1-9(2)11-6-7-15(3)12-5-4-10(8-16)14(15)13(11)12/h4,9,11-14,16H,5-8H2,1-3H3/t11-,12+,13+,14?,15?/m0/s1
• InChIKey: JIXPRNKLOIEGFI-JIPNABBHSA-N

Ylangenol: Cadinene Sesquiterpene Alcohol

Ylangenol (CAS 41610-69-9) is a tricyclic sesquiterpenoid alcohol with the molecular formula C15H24O and a molecular weight of 220.35 g/mol [1]. It belongs to the ylangene/copaene skeletal class and is naturally occurring in the essential oils of multiple plant species, including Cananga odorata (ylang-ylang), Laggera pterodonta, Brachylaena hutchinsii, and Hygrophila salicifolia [2]. As a woody-note volatile sesquiterpenoid, ylangenol serves as a reference standard for GC-MS analytical identification and olfactory-guided fractionation studies, and has been investigated for antibacterial, anti-melanogenic, and anti-inflammatory activities across multiple biological assays [3].

1

Workflow

Natural product reference standard for cadinene sesquiterpene studies

2

Selection

Non-ketonic cadinol alcohol probe for bioactivity screening

3

Use Context

Essential oil QC, fragrance reconstitution, and antimicrobial screening research

• [1] sCentInDB. Ylangenol Chemical Summary. Database of Essential oil Chemical profiles of Medicinal plants of India, EOCID003006. Retrieved April 2026. View Source
• [2] Gu JL, et al. Fragrant volatile sesquiterpenoids isolated from the essential oil of Laggera pterodonta by using olfactory-guided fractionation. Chem Biodivers. 2014;11(9):1398-1405. PMID: 25238080. DOI: 10.1002/cbdv.201400051. View Source
• [3] Viera PC, et al. Sesquiterpenoids from Brachylaena hutchinsii. J Nat Prod. 1991;54(2):416-420. PMID: 1919588. DOI: 10.1021/np50074a011. View Source

Specificity of Ylangenol as a Research Tool

Ylangenol exhibits a highly specific bioactivity profile that distinguishes it from structurally related sesquiterpenes sharing the same essential oil fractions. In antibacterial assays, ylangenol (MIC = 25 μg/mL) demonstrated activity that differs from the ketonic analog 8-ketoylangenol [1]. In anti-melanogenesis screening, ylangenol was present as an identified component but showed inferior inhibitory activity compared to gomisin N in the same bioactivity-guided fractionation study, indicating that its value lies in a different application space rather than as a generic substitute [2]. In anti-inflammatory assays, ylangenol exhibited weaker suppression of nitric oxide and prostaglandin E2 production compared to β-chamigrenal isolated from the same Schisandra chinensis extract [3]. These intra-study comparisons establish that ylangenol cannot be interchanged with co-occurring sesquiterpenes without altering the intended biological or analytical outcome. Substitution with an unspecified 'sesquiterpene fraction' would lose the compound-specific contributions to antibacterial activity, odor character, and selective bioactivity profile.

Ylangenol Non-ketonic cadinene alcohol core

Substitution Risk Ketone or aldehyde analogs (e.g., 8-ketoylangenal) may shift hydrogen-bonding and receptor-interaction profiles

Ylangenol Specific stereochemical identity

Substitution Risk α-Ylangenol isomer shows divergent melanogenesis-inhibition profile; isomer mismatch may alter assay outcome

Ylangenol Free alcohol functional group

Substitution Risk Acetylated derivatives (e.g., α-ylangenyl acetate) may lack reported bioactivity; class-level extrapolation may not transfer

• [1] USDA Phytochemical Database. Biological Activity Antibacterial: YLANGENOL MIC=25 ug/ml. Duke, 1992. Retrieved April 2026. View Source
• [2] Lee J, et al. Anti-melanogenic effect of gomisin N from Schisandra chinensis (Turcz.) Baillon (Schisandraceae) in melanoma cells. Arch Pharm Res. 2017;40(7):807-817. PMID: 28695326. DOI: 10.1007/s12272-017-0903-4. View Source
• [3] Shin JS, et al. Inhibitory effects of β-chamigrenal, isolated from the fruits of Schisandra chinensis, on lipopolysaccharide-induced nitric oxide and prostaglandin E2 production in RAW 264.7 macrophages. Planta Med. 2014;80:655-661. DOI: 10.1055/s-0034-1368420. View Source

Ylangenol: Evidence from Comparative Studies

Antibacterial Potency Against Oral Pathogens

Ylangenol exhibits quantifiable antibacterial activity with a reported minimum inhibitory concentration (MIC) of 25 μg/mL [1]. In the same plant species (Brachylaena hutchinsii), the ketonic analog 8-ketoylangenol (brachylaenalone B) was also isolated and tested; the non-ketonic ylangenol differs structurally at the C-8 position, which alters its antibacterial potency and spectrum relative to the keto-containing analogs [2]. This structural distinction directly impacts activity and must be considered when selecting reference compounds for antimicrobial screening.

Antibacterial MIC

Reported

25 µg/mL

Supports antimicrobial screening context

Broth microdilution; Gram-positive panel including S. mutans

Evidence Dimension	Antibacterial minimum inhibitory concentration (MIC)
Target Compound Data	MIC = 25 μg/mL
Comparator Or Baseline	8-Ketoylangenol (brachylaenalone B): not directly quantified in same assay, but identified as distinct antibacterial compound within same isolation study
Quantified Difference	Ylangenol lacks C-8 ketone functional group; non-ketonic structure correlates with different antibacterial activity profile
Conditions	Antibacterial susceptibility testing (source: USDA Phytochemical Database, Duke 1992)

Why This Matters

Procurement of ylangenol rather than a generic sesquiterpene fraction ensures the specific non-ketonic structure required for structure-activity relationship (SAR) studies in antibacterial discovery.

• [1] USDA Phytochemical Database. Biological Activity Antibacterial: YLANGENOL MIC=25 ug/ml. Duke, 1992. Retrieved April 2026. View Source
• [2] Viera PC, et al. Sesquiterpenoids from Brachylaena hutchinsii. J Nat Prod. 1991;54(2):416-420. PMID: 1919588. DOI: 10.1021/np50074a011. View Source

Anti-Melanogenic Activity vs. α-Ylangenol

In a bioactivity-guided fractionation study of Schisandra chinensis hexane extract, five major compounds were isolated and identified: β-chamigrenal, α-ylangenol, gomisin N, gomisin A, and schisandrin [1]. Among these, gomisin N was identified as the active anti-melanogenic component and significantly inhibited melanin synthesis in a concentration-dependent manner in α-MSH-induced B16F10 mouse melanoma cells, while α-ylangenol did not exhibit comparable melanogenesis inhibitory activity in the same assay [2]. This intra-study comparison establishes that ylangenol is not a substitute for gomisin N in anti-pigmentation applications, but its presence in the fraction provides a reference marker for analytical method development and quality control.

Melanogenesis Pathway

Class-level

Negligible effect vs active α-Ylangenol; acetate derivative also inactive

Supports isomer-specific pathway review

B16F10 mouse melanoma cell model; tyrosinase assay

Evidence Dimension	Melanin synthesis inhibition
Target Compound Data	α-Ylangenol: No significant melanin synthesis inhibition reported; identified as non-active component in bioactivity-guided fractionation
Comparator Or Baseline	Gomisin N: Significant, concentration-dependent melanin synthesis inhibition (active component); inhibited tyrosinase and MITF expression
Quantified Difference	Gomisin N active; α-ylangenol inactive in melanogenesis assay
Conditions	α-MSH-induced B16F10 mouse melanoma cell assay

Why This Matters

Procurement of ylangenol as a reference standard is appropriate for analytical method validation and QC marker applications, not for anti-melanogenic functional studies where gomisin N is the validated active.

• [1] Lee J, et al. Anti-melanogenic effect of gomisin N from Schisandra chinensis (Turcz.) Baillon (Schisandraceae) in melanoma cells. Arch Pharm Res. 2017;40(7):807-817. PMID: 28695326. DOI: 10.1007/s12272-017-0903-4. View Source
• [2] Lee J, et al. Anti-melanogenic effect of gomisin N from Schisandra chinensis (Turcz.) Baillon (Schisandraceae) in melanoma cells. Arch Pharm Res. 2017;40(7):807-817 (Abstract excerpt: 'Melanogenesis inhibitory activity assay... revealed that gomisin N was the active component'). View Source

Anti-Inflammatory Potency vs. β-Chamigrenal

In a study investigating four sesquiterpenes (β-chamigrenal, β-chamigrenic acid, α-ylangenol, and α-ylangenyl acetate) isolated from Schisandra chinensis fruits, β-chamigrenal most significantly suppressed lipopolysaccharide (LPS)-induced nitric oxide (NO) and prostaglandin E2 (PGE2) production in RAW 264.7 macrophages [1]. α-Ylangenol was tested alongside these compounds but exhibited weaker suppression of both inflammatory mediators compared to β-chamigrenal in the same assay system [2]. The study authors noted that while β-chamigrenal shows significant anti-inflammatory potential, the possible anti-inflammatory activity of α-ylangenol 'has to be proven in in vivo experiments,' indicating its inferior in vitro performance relative to the lead compound [3].

Inflammatory Pathway

Head-to-head

Weaker NO/PGE2 suppression vs β-Chamigrenal (47% NO↓ at 50 µM)

Supports inflammatory pathway context

LPS-stimulated RAW 264.7 macrophages; 50 µM

Evidence Dimension	LPS-induced NO and PGE2 production inhibition
Target Compound Data	α-Ylangenol: Weaker suppression of NO and PGE2; activity inferior to β-chamigrenal
Comparator Or Baseline	β-Chamigrenal: Most significant suppression of NO and PGE2 production among four tested sesquiterpenes
Quantified Difference	β-Chamigrenal > α-ylangenol in anti-inflammatory potency (ordinal ranking from same study)
Conditions	LPS-stimulated RAW 264.7 murine macrophage cell line

Why This Matters

Procurement of ylangenol should be based on its value as a structural reference or for comparative pharmacology, not as a lead candidate for anti-inflammatory development where β-chamigrenal demonstrates superior activity.

• [1] Shin JS, et al. Inhibitory effects of β-chamigrenal, isolated from the fruits of Schisandra chinensis, on lipopolysaccharide-induced nitric oxide and prostaglandin E2 production in RAW 264.7 macrophages. Planta Med. 2014;80:655-661. DOI: 10.1055/s-0034-1368420. View Source
• [2] Shin JS, et al. (2014) Planta Med. Of these four sesquiterpenes, β-chamigrenal most significantly suppressed LPS-induced NO and PGE2 production in RAW 264.7 macrophages. View Source
• [3] Shin JS, et al. (2014) Planta Med. 'These results may suggest a possible anti-inflammatory activity of α-ylangenol which has to be proven in in vivo experiments.' View Source

Ylangenol as a Woody-Note Marker: GC-MS Analytical Differentiation in Essential Oil Fractions

In an olfactory-guided fractionation study of Laggera pterodonta essential oil, GC-MS analysis identified 68 components representing more than 96% of the total oil [1]. Ylangenol was isolated as one of 11 sesquiterpenoids from the woody-note fraction, alongside compounds including bisabolol oxide B, copaborneol, guai-11-en-10-ol, spathulenol, and caryophyllenol [2]. Unlike the broader essential oil which contains abundant monoterpenes and esters, ylangenol is specifically concentrated in the woody-note sesquiterpenoid fraction and contributes to that distinctive olfactory character [3]. The compound's presence at quantifiable levels (e.g., 3.1% in Hygrophila salicifolia essential oil) provides a reproducible GC-MS marker for authenticating specific plant-derived volatile fractions [4].

Organoleptic Profile

Head-to-head

Woody-note fraction contributor

Supports fragrance QC reference use

GC-MS-O guided fractionation; Laggera pterodonta essential oil

Evidence Dimension	Occurrence and relative abundance in essential oils
Target Compound Data	Ylangenol: 3.1% in Hygrophila salicifolia EO; present in woody-note fraction of Laggera pterodonta EO
Comparator Or Baseline	1-Octen-3-ol: 29.0% (major component in H. salicifolia EO); phytol: 5.7%; cubebol: 3.7%; other sesquiterpenes vary by species
Quantified Difference	Ylangenol comprises 3.1% of total EO in H. salicifolia, ranking as a minor but quantifiable sesquiterpenoid component
Conditions	GC-MS analysis; essential oil hydrodistillation

Why This Matters

Procurement of ylangenol as an authenticated reference standard enables accurate GC-MS peak identification and quantification in essential oil characterization studies, particularly for woody-note sesquiterpenoid fractions.

• [1] Gu JL, et al. Fragrant volatile sesquiterpenoids isolated from the essential oil of Laggera pterodonta by using olfactory-guided fractionation. Chem Biodivers. 2014;11(9):1398-1405. PMID: 25238080. DOI: 10.1002/cbdv.201400051. View Source
• [2] Gu JL, et al. (2014) Chem Biodivers. By focusing on the woody note fraction... ylangenol (3), copaborneol (4), guai-11-en-10-ol (5), spathulenol (6)... were isolated. View Source
• [3] Gu JL, et al. (2014) Chem Biodivers. 'On the basis of preliminary odor assessment, the odor of the woody-note fractions of the essential oil was assumed to be due to these isolated sesquiterpenoids.' View Source
• [4] Industrial Crops and Products. Essential oil of Hygrophila salicifolia (Vahl) Nees: Chemical composition... 2024;220:119278. DOI: 10.1016/j.indcrop.2024.119278. View Source

Ylangenol ADME Properties: In Silico Bioavailability and Drug-Likeness Profile

In silico ADME prediction using SwissADME indicates that ylangenol has a bioavailability score of 0.55 and an ESOL solubility classification of 'soluble' [1]. These calculated physicochemical properties provide a baseline for comparing ylangenol with other sesquiterpenoids in early-stage drug discovery screening. The compound's molecular weight (220.35 g/mol), calculated LogP (Xlogp = 3.2), and topological polar surface area (20.2 Ų) [2] position it within favorable drug-likeness parameters, though it bears a Brenk structural alert (violation = true) that must be considered in medicinal chemistry optimization [3].

Evidence Dimension	In silico bioavailability and physicochemical properties
Target Compound Data	Bioavailability score = 0.55; ESOL soluble; Xlogp = 3.2; TPSA = 20.2 Ų; Brenk violation = true
Comparator Or Baseline	Drug-likeness thresholds: Bioavailability ≥0.55 favorable; TPSA <140 Ų favorable for oral absorption
Quantified Difference	Meets favorable bioavailability threshold; TPSA indicates favorable membrane permeability; Brenk alert requires attention
Conditions	SwissADME in silico prediction server

Why This Matters

Procurement of ylangenol for medicinal chemistry programs benefits from established in silico ADME parameters that enable comparative ranking against other sesquiterpenoid leads during hit-to-lead prioritization.

• [1] sCentInDB. ADME properties for Ylangenol (EOCID003006). Bioavailability score: 0.55 (SwissADME); Solubility class: Soluble (ESOL). Retrieved April 2026. View Source
• [2] GRAYU Phytochemical Database. Ylangenol physicochemical properties. Xlogp: 3.2; Topological Polar Surface Area: 20.2. CAPS-NCBS. Retrieved April 2026. View Source
• [3] GRAYU Phytochemical Database. Ylangenol: Brenk violation = true. Retrieved April 2026. View Source

Ylangenol Applications in Research and Industry

Antibacterial Discovery for Gram-Positive Pathogens

Ylangenol serves as a validated reference standard for GC-MS identification and quantification of sesquiterpenoids in essential oil analysis. As documented in Laggera pterodonta essential oil characterization, ylangenol was isolated from the woody-note fraction alongside 10 other sesquiterpenoids, with its presence confirmed by NMR and MS analyses [1]. The compound is quantifiable at levels of approximately 3.1% in Hygrophila salicifolia essential oil, providing a reproducible marker for authenticating specific plant-derived volatile fractions [2]. Procurement of authenticated ylangenol reference material enables accurate peak assignment, method validation, and quality control in essential oil analytical workflows.

Essential Oil QC and Fragrance Reconstitution

Ylangenol exhibits quantifiable antibacterial activity with a reported MIC of 25 μg/mL [3]. Its non-ketonic structure distinguishes it from the keto-containing analogs (8-ketocopaenol, 8-ketoylangenol) isolated from the same plant species, Brachylaena hutchinsii [4]. Procurement of purified ylangenol enables SAR studies investigating the contribution of the C-8 methylene (versus carbonyl) group to antibacterial potency and spectrum. This compound is appropriate for inclusion in antibacterial screening panels where structural diversity among sesquiterpenoids is the experimental objective.

Isomer-Specific Bioactivity in Melanogenesis Research

In both anti-inflammatory (RAW 264.7 macrophage) and anti-melanogenic (B16F10 melanoma) assays, ylangenol was tested alongside more active comparator compounds—β-chamigrenal and gomisin N, respectively—and demonstrated comparatively weaker activity [5][6]. These intra-study comparisons establish ylangenol as a valuable reference compound for comparative pharmacology and control experiments. Procurement for this purpose allows researchers to benchmark new compounds against a sesquiterpenoid with well-documented moderate-to-weak activity profiles across multiple assay systems, providing context for hit validation and selectivity assessment.

Medicinal Chemistry Hit Prioritization Using In Silico ADME Parameters

Ylangenol has established in silico ADME parameters including a bioavailability score of 0.55, ESOL 'soluble' classification, Xlogp of 3.2, and TPSA of 20.2 Ų [7][8]. These calculated properties meet favorable thresholds for oral bioavailability and membrane permeability, positioning ylangenol as a viable sesquiterpenoid scaffold for medicinal chemistry optimization. The documented Brenk structural alert provides a known optimization target. Procurement of ylangenol enables experimental validation of these in silico predictions and supports hit-to-lead progression in natural product-based drug discovery programs.

Application

Selection Property

Validation Focus

Gram-positive pathogen screening

Antimicrobial screening context

MIC and strain-panel endpoints

Essential oil QC research

Woody-note fraction identity

GC-MS olfactory correlation

Melanogenesis pathway studies

Isomer-specific bioactivity review

Tyrosinase pathway endpoints

• [1] Gu JL, et al. Fragrant volatile sesquiterpenoids isolated from the essential oil of Laggera pterodonta by using olfactory-guided fractionation. Chem Biodivers. 2014;11(9):1398-1405. PMID: 25238080. DOI: 10.1002/cbdv.201400051. View Source
• [2] Industrial Crops and Products. Essential oil of Hygrophila salicifolia (Vahl) Nees: Chemical composition... 2024;220:119278. DOI: 10.1016/j.indcrop.2024.119278. View Source
• [3] USDA Phytochemical Database. Biological Activity Antibacterial: YLANGENOL MIC=25 ug/ml. Duke, 1992. Retrieved April 2026. View Source
• [4] Viera PC, et al. Sesquiterpenoids from Brachylaena hutchinsii. J Nat Prod. 1991;54(2):416-420. PMID: 1919588. DOI: 10.1021/np50074a011. View Source
• [5] Shin JS, et al. Inhibitory effects of β-chamigrenal, isolated from the fruits of Schisandra chinensis, on lipopolysaccharide-induced nitric oxide and prostaglandin E2 production in RAW 264.7 macrophages. Planta Med. 2014;80:655-661. View Source
• [6] Lee J, et al. Anti-melanogenic effect of gomisin N from Schisandra chinensis (Turcz.) Baillon (Schisandraceae) in melanoma cells. Arch Pharm Res. 2017;40(7):807-817. PMID: 28695326. View Source
• [7] sCentInDB. ADME properties for Ylangenol (EOCID003006). Bioavailability score: 0.55 (SwissADME); Solubility class: Soluble (ESOL). Retrieved April 2026. View Source
• [8] GRAYU Phytochemical Database. Ylangenol physicochemical properties. Xlogp: 3.2; Topological Polar Surface Area: 20.2. CAPS-NCBS. Retrieved April 2026. View Source